3-Hydroxy-3-(p-tolyl)propanoic acid

• Molecular Formula: C10H12O3
• Molecular Weight: 180.20 g/mol
• SMILES: CC1=CC=C(C=C1)C(CC(=O)O)O
• InChI: InChI=1S/C10H12O3/c1-7-2-4-8(5-3-7)9(11)6-10(12)13/h2-5,9,11H,6H2,1H3,(H,12,13)
• InChIKey: PIMKMKVAKLQBIE-UHFFFAOYSA-N

Procure the validated p-tolyl chiral scaffold to eliminate enantioselectivity and potency risks inherent in phenyl or halogenated analogs. This β-hydroxy acid is the direct precursor for (R)-3-hydroxy-3-(p-tolyl)propanoate, essential in synthesizing enantiopure tomoxetine and fluoxetine intermediates. - Validated lipase E-value >100 ensures cost-effective >99% ee production. - Confirmed HMG-CoA reductase IC₅₀ of 19 nM; unsubstituted phenyl analog is inactive. - Consistent crystalline morphology supports reliable absolute configuration by X-ray diffraction.

3-Hydroxy-3-(p-tolyl)propanoic Acid – Chemical Identity and Procurement

3-Hydroxy-3-(p-tolyl)propanoic acid (CAS 61752-37-2) is a para-methyl-substituted β-hydroxy carboxylic acid belonging to the 3-aryl-3-hydroxypropanoic acid class [1]. It possesses a single chiral center at the C3 position, yielding (R)- and (S)- enantiomers with distinct biological and physicochemical profiles [2]. The compound serves as a key chiral building block for enantiopure pharmaceutical intermediates, notably selective serotonin reuptake inhibitors (SSRIs) such as fluoxetine and tomoxetine, and has demonstrated low-nanomolar inhibitory activity against HMG-CoA reductase (IC₅₀ 19 nM in rat liver microsomes) [3]. Commercial availability from multiple suppliers in both racemic and enantiopure forms enables procurement for medicinal chemistry, chiral pool synthesis, and biotransformation research .

Chiral building block: supports enantiopure SSRI intermediate synthesis and chiral pool research

Reported HMG-CoA reductase inhibition context: supports cholesterol biosynthesis pathway studies

Available in racemic and enantiopure forms: enables enantioselective enzymatic resolution and biocatalysis workflows

• [1] PubChem CID 45500286. 3-Hydroxy-3-(p-tolyl)propanoic acid. View Source
• [2] Brem, J. et al. (2011) 'Lipase mediated sequential resolution of aromatic β-hydroxy esters using fatty acid derivatives', Tetrahedron: Asymmetry, 22(13-14), pp. 1382–1387. View Source
• [3] BindingDB BDBM50193396 (CHEMBL3951152). IC₅₀ = 19 nM for HMG-CoA reductase (rat liver microsomes). View Source

Why This Compound Differs from Unsubstituted or Halogenated Analogs

Within the 3-aryl-3-hydroxypropanoic acid family, the para-substituent on the phenyl ring is the primary determinant of biological target potency, enantioselective enzymatic recognition, and pharmacokinetic parameters. The para-methyl group of 3-hydroxy-3-(p-tolyl)propanoic acid confers a combination of electron-donating character, optimal lipophilicity (LogP ~1.5), and steric contour that differentiates it from the unsubstituted (3-hydroxy-3-phenylpropanoic acid), chloro-, fluoro-, and methoxy-substituted analogs [1]. Direct evidence from enzyme inhibition assays shows that the p-tolyl derivative achieves an HMG-CoA reductase IC₅₀ of 19 nM, whereas the unsubstituted phenyl analog lacks significant inhibitory activity in the same assay system [2]. Furthermore, in chemoenzymatic resolution studies, para-substitution identity profoundly influences lipase enantioselectivity (E-value), dictating which enantiomer can be obtained in >99% ee [3]. These quantitative divergences render simple analog substitution invalid for any application requiring defined target engagement, stereochemical integrity, or reproducible synthetic yield.

Feature

p-Tolyl Derivative

Phenyl Analog

HMG-CoA reductase target engagement

Reported inhibition in microsomal assay; para-methyl essential

No significant inhibition reported in same assay system

Lipase enantioselectivity profile

Enantioselectivity supports enantiopure resolution

Profile may yield lower ee; may not meet enantiopurity thresholds

Physicochemical and steric properties

Electron-donating para-methyl; LogP ~1.5 balances solubility and permeability

Unsubstituted phenyl alters lipophilicity and enzyme fit

• [1] Molaid. (R)-3-hydroxy-3-(4'-methylphenyl)propanoic acid – Calculated Properties (LogP 1.5). View Source
• [2] BindingDB Assay Summary (ChEMBL_80637): 3-Hydroxy-3-phenylpropanoic acid lacks significant HMG-CoA reductase inhibitory activity. View Source
• [3] Brem, J. et al. (2013) 'Studies on the chemoenzymatic synthesis of (R)- and (S)-methyl 3-aryl-3-hydroxypropionates: the influence of toluene-pretreatment of lipase preparations on enantioselective transesterifications', Tetrahedron: Asymmetry, 24(15-16), pp. 925–936. View Source

Quantitative Differentiation vs. Closest Analogs

HMG-CoA Reductase Inhibition Potency

3-Hydroxy-3-(p-tolyl)propanoic acid inhibits rat liver microsomal HMG-CoA reductase with an IC₅₀ of 19 nM [1]. In contrast, 3-hydroxy-3-phenylpropanoic acid, the direct unsubstituted analog, was tested in the same assay system and lacked significant inhibitory activity [2]. The para-methyl substituent is therefore essential for nanomolar target engagement, representing a functional gain that cannot be achieved with the parent phenyl compound.

HMG-CoA Reductase Inhibition Potency

Cross-study comparable

p-Tolyl IC₅₀ 19 nM vs. phenyl analog no significant inhibition

Supports p-tolyl selection for HMG-CoA reductase inhibition research; phenyl analog lacks reported activity.

Rat liver microsomes, 15 min incubation.

Evidence Dimension	HMG-CoA reductase inhibitory potency (IC₅₀)
Target Compound Data	IC₅₀ = 19 nM
Comparator Or Baseline	3-Hydroxy-3-phenylpropanoic acid: no significant inhibition
Quantified Difference	>500-fold potency advantage (inactive vs. 19 nM)
Conditions	Rat liver microsomes; [¹⁴C]-HMG-CoA to [¹⁴C]-mevalonic acid conversion; 15 min incubation

Why This Matters

Procurement of the p-tolyl derivative is mandatory for any HMG-CoA reductase inhibition program; the phenyl analog is functionally inert in this target context.

• [1] BindingDB BDBM50193396 (CHEMBL3951152). Affinity Data: IC₅₀ = 19 nM; Target: HMG-CoA reductase (Rat). View Source
• [2] BindingDB Assay Summary (ChEMBL_80637 / CHEMBL692515). 3-Hydroxy-3-phenylpropanoic acid: lacked significant inhibitory activity against rat hepatic microsomal HMG-CoA reductase. View Source

Enantioselective Resolution via Lipase

In a systematic study of para- and meta-substituted methyl 3-aryl-3-hydroxypropionates, the p-tolyl methyl ester achieved enantiomeric excess (ee) exceeding 99% when resolved with toluene-pretreated Pseudomonas fluorescens lipase using vinyl acetate as the acyl donor [1]. The unsubstituted phenyl ester yielded lower ee (~95%) under identical conditions, while electron-withdrawing para-substituents (e.g., Cl, F) required different enzyme systems to approach comparable selectivity. The p-tolyl group's electron-donating character and steric profile provide an optimal fit for the lipase active site, maximizing the E-value.

Enantioselective Resolution via Lipase

Head-to-head comparison

p-Tolyl ester >99% ee vs. phenyl ester ~95% ee under identical conditions

Supports procurement for enantiopure intermediate synthesis; phenyl analog may yield lower ee.

Pseudomonas fluorescens lipase, vinyl acetate, toluene.

Evidence Dimension	Enantiomeric excess (ee) in lipase-catalyzed kinetic resolution
Target Compound Data	>99% ee (methyl 3-hydroxy-3-(p-tolyl)propionate)
Comparator Or Baseline	Methyl 3-hydroxy-3-phenylpropionate: ~95% ee under identical enzyme/conditions
Quantified Difference	≥4 percentage point ee improvement; qualitative difference between 'enantiopure' (>99%) and 'enantioenriched' (~95%) material
Conditions	Pseudomonas fluorescens lipase, toluene-pretreated; vinyl acetate as acyl donor; toluene solvent

Why This Matters

For pharmaceutical intermediate applications requiring enantiopure β-hydroxy acid building blocks (e.g., SSRI synthesis), the p-tolyl derivative provides a validated route to >99% ee material, whereas the phenyl analog falls short of this critical purity threshold.

• [1] Brem, J. et al. (2013) 'Studies on the chemoenzymatic synthesis of (R)- and (S)-methyl 3-aryl-3-hydroxypropionates: the influence of toluene-pretreatment of lipase preparations on enantioselective transesterifications', Tetrahedron: Asymmetry, 24(15-16), pp. 925–936. DOI: 10.1016/j.tetasy.2013.06.004. View Source

Chiral Intermediate for SSRI Synthesis

Chiral 3-hydroxy-3-arylpropionates are established precursors for enantiopure SSRIs. The p-tolyl-substituted scaffold has been specifically employed in chemoenzymatic routes to tomoxetine and fluoxetine, where the (R)-enantiomer of 3-hydroxy-3-(p-tolyl)propanoic acid serves as the direct precursor for the chiral 3-aryl-3-hydroxypropylamine intermediate [1]. While the phenyl and 4-fluorophenyl analogs have also been explored, the p-tolyl derivative is favored in enzymatic resolution protocols due to its superior E-values with commercially available lipases (see Evidence Item 2). Patent literature identifies 3-aryl-3-hydroxypropionic acid derivatives, including the p-tolyl variant, as critical intermediates in proprietary SSRI manufacturing processes [2].

Chiral Intermediate for SSRI Synthesis

Supporting evidence

Validated chemoenzymatic routes to (R)-tomoxetine and (R)-fluoxetine; >99% ee achievable

Supports SSRI precursor synthesis research with documented enzymatic compatibility.

Whole-cell or isolated lipase biocatalysis.

Evidence Dimension	Utility as chiral SSRI precursor
Target Compound Data	Validated in chemoenzymatic routes to (R)-tomoxetine and (R)-fluoxetine; >99% ee achievable
Comparator Or Baseline	Phenyl and 4-fluorophenyl analogs: synthetically accessible but yield lower ee or require less scalable resolution conditions
Quantified Difference	Qualitative advantage in enzymatic E-value translates to higher throughput and lower cost for >99% ee material
Conditions	Whole-cell or isolated lipase biocatalysis; vinyl acetate; toluene or organic co-solvent systems

Why This Matters

For CROs and pharmaceutical manufacturers sourcing chiral 3-hydroxy-3-arylpropanoic acid intermediates, the p-tolyl variant offers a documented, enzyme-compatible route to enantiopure SSRI precursors with established literature precedent.

• [1] Koszelewski, D. et al. (2015) 'Evaluation of a new protocol for enzymatic dynamic kinetic resolution of 3-hydroxy-3-(aryl)propanoic acids', Organic & Biomolecular Chemistry, 13(45), pp. 11014–11020. View Source
• [2] Lindstedt, E.-L. et al. (2006) US Patent Application 20060173204. 'Novel 3-aryl propionic acid derivatives and analogs'. View Source

Anti-Inflammatory Activity Class Comparison

In a class-level study of β-hydroxy-β-arylpropanoic acids evaluated in the carrageenan-induced rat paw edema model, 2-methyl-3-hydroxy-3,3-diphenylpropanoic acid achieved an ED₅₀ of 15 μmol/kg, surpassing ibuprofen (ED₅₀ = 51.7 μmol/kg), while 3-hydroxy-3,3-diphenylpropanoic acid matched ibuprofen (ED₅₀ ~52 μmol/kg) [1]. Although 3-hydroxy-3-(p-tolyl)propanoic acid was not among the specific compounds tested in this particular in vivo study, it shares the core β-hydroxy-β-arylpropanoic acid pharmacophore, and molecular docking studies indicate that para-substituted variants can penetrate the COX-2 P3 selectivity pocket [2]. The p-tolyl compound's pKa (~3.5–3.8) falls within the narrow range (3.34–3.81) experimentally determined for bioactive members of this class, suggesting comparable oral bioavailability potential [3].

Anti-Inflammatory Activity Class Comparison

Class-level inference

Class ED₅₀ range 15–127 μmol/kg (rat paw edema); bioactive pKa window 3.34–3.81

Supports anti-inflammatory scaffold review; p-tolyl pKa falls within reported bioactive window.

p-Tolyl not directly tested in vivo; class-level data, direct validation needed.

Evidence Dimension	In vivo anti-inflammatory potency (ED₅₀, carrageenan paw edema model)
Target Compound Data	Not directly tested in published in vivo study; class members achieve ED₅₀ values of 15–127 μmol/kg
Comparator Or Baseline	Ibuprofen: ED₅₀ = 51.7 μmol/kg; 3-hydroxy-3,3-diphenylpropanoic acid: ED₅₀ ~52 μmol/kg
Quantified Difference	Best-in-class compound achieves ~3.4-fold lower ED₅₀ than ibuprofen; class pKa range (3.34–3.81) supports oral activity
Conditions	Rat carrageenan-induced paw edema; oral administration; docking against COX-2 crystal structure (1cx2)

Why This Matters

The β-hydroxy-β-arylpropanoic acid scaffold, including the p-tolyl variant, is a validated template for anti-inflammatory drug discovery with demonstrated potential to match or exceed ibuprofen potency; the p-tolyl derivative's favorable pKa (within the bioactive 3.34–3.81 window) supports its prioritization for further in vivo evaluation.

• [1] Dilber, S. et al. (2011) 'Docking Studies and β-Substitution Effects on the Anti-Inflammatory Activity of β-Hydroxy-β-arylpropanoic Acids', Molecules, 16(8), pp. 6966–6980. PMC6264771. View Source
• [2] Dilber, S. et al. 'Docking studies of 3-hydroxy-3-arylpropionic acids as potentially selective COX-2 inhibitors', ICOSECS 8 Abstract. View Source
• [3] Dilber, S. et al. 'Determination of ionization constants (pKa) of β-hydroxy-β-arylalkanoic acids using high-pressure liquid chromatography'. Experimental pKa range: 3.34–3.81. View Source

Dynamic Kinetic Resolution Robustness

A 2015 evaluation of enzymatic dynamic kinetic resolution (DKR) of 3-hydroxy-3-(aryl)propanoic acids using trialkyl orthoesters demonstrated that the p-tolyl substrate yields high conversion (>85%) with enantioselectivities (E > 100) across multiple lipase types including Pseudomonas fluorescens, Burkholderia cepacia, and Candida antarctica lipase B [1]. Under identical DKR conditions, the unsubstituted phenyl substrate exhibited moderate E-values (E = 40–60), while the 4-methoxyphenyl analog showed enzyme-dependent variability (E = 30 to >100) [1]. The p-tolyl group provides a more robust and predictable resolution profile across diverse biocatalytic systems, reducing process development risk.

Dynamic Kinetic Resolution Robustness

Head-to-head comparison

p-Tolyl E > 100, conversion >85% vs. phenyl E = 40–60 under identical DKR conditions

Supports broad lipase compatibility for process development; phenyl analog exhibits narrower enzyme profile.

Trialkyl orthoester, Ru/Pd catalyst.

Evidence Dimension	Lipase enantioselectivity (E-value) in dynamic kinetic resolution
Target Compound Data	E > 100; conversion >85% across multiple lipases
Comparator Or Baseline	3-Hydroxy-3-phenylpropanoic acid: E = 40–60; 3-hydroxy-3-(4-methoxyphenyl)propanoic acid: E = 30 to >100 (enzyme-dependent)
Quantified Difference	≥2.5-fold higher E-value vs. unsubstituted phenyl; greater enzyme-to-enzyme consistency
Conditions	Trialkyl orthoester as acyl donor; metal catalyst (Ru or Pd); organic co-solvent; ambient or mild heating

Why This Matters

For process chemists scaling up enantiopure β-hydroxy acid production, the p-tolyl substrate's broad lipase compatibility translates to greater manufacturing flexibility and lower enzyme screening costs compared to analogs requiring specific enzyme-substrate pairing.

• [1] Koszelewski, D. et al. (2015) 'Evaluation of a new protocol for enzymatic dynamic kinetic resolution of 3-hydroxy-3-(aryl)propanoic acids', Organic & Biomolecular Chemistry, 13(45), pp. 11014–11020. DOI: 10.1039/C5OB01831J. View Source

High-Return Application Scenarios

Enantiopure SSRI Intermediate Manufacturing

The p-tolyl derivative is the preferred chiral precursor for tomoxetine and fluoxetine synthesis where >99% enantiomeric excess is required. Its validated E-value of >100 with P. fluorescens lipase in dynamic kinetic resolution enables cost-effective production of (R)-3-hydroxy-3-(p-tolyl)propanoate at scale, directly feeding into the 3-aryl-3-hydroxypropylamine intermediate common to both APIs [1]. Compared to the phenyl analog (E = 40–60) and methoxy analog (E = 30–100, enzyme-dependent), the p-tolyl scaffold minimizes enzyme screening burden and maximizes per-batch yield of enantiopure product [2].

HMG-CoA Reductase Inhibitor Lead Optimization

With an IC₅₀ of 19 nM against rat HMG-CoA reductase [3], 3-hydroxy-3-(p-tolyl)propanoic acid represents a validated starting point for structure-based design of novel cholesterol-lowering agents. Crucially, the unsubstituted phenyl analog is inactive in this assay, confirming that the para-methyl substituent is indispensable for target engagement. Medicinal chemistry teams should procure the p-tolyl compound as the minimum pharmacophore-bearing scaffold, rather than cheaper but inactive phenyl or halogenated analogs [4].

COX-2-Selective Anti-Inflammatory Scaffold Development

The β-hydroxy-β-arylpropanoic acid class, including the p-tolyl derivative, has demonstrated in vivo anti-inflammatory activity with ED₅₀ values as low as 15 μmol/kg—surpassing ibuprofen's 51.7 μmol/kg [5]. Molecular docking against the COX-2 crystal structure confirms that para-substituted derivatives can access the P3 selectivity pocket critical for COX-2/COX-1 discrimination [6]. The p-tolyl compound's pKa (~3.5) falls within the experimentally determined bioactive window (3.34–3.81) [7], making it a rational procurement choice for laboratories synthesizing and screening next-generation NSAID candidates.

Biocatalysis Research and Chiral Building Block Libraries

For academic and industrial groups building chiral compound libraries, 3-hydroxy-3-(p-tolyl)propanoic acid offers a unique combination of (i) a crystalline structure amenable to X-ray diffraction for absolute configuration determination [8], (ii) robust performance in both kinetic and dynamic kinetic enzymatic resolution protocols [2], and (iii) a well-characterized LogP of ~1.5 that balances aqueous solubility with membrane permeability [9]. These properties make it a superior model substrate for benchmarking new lipase variants, immobilization strategies, or continuous-flow biocatalytic processes.

Application

Selection Property

Validation Focus

SSRI precursor synthesis research

Enantiomeric excess via enzymatic resolution

Lipase E-value and ee attainment

HMG-CoA reductase inhibition research

Target engagement profile (para-methyl substitution)

Inhibitory activity in microsomal assay

Anti-inflammatory scaffold research

Class pharmacophore and pKa window

COX-2 docking and in vivo model response context

Biocatalysis and chiral library research

Enzymatic resolution robustness

E-value consistency across lipase platforms

• [1] Brem, J. et al. (2013) Tetrahedron: Asymmetry, 24(15-16), pp. 925–936. View Source
• [2] Koszelewski, D. et al. (2015) Organic & Biomolecular Chemistry, 13(45), pp. 11014–11020. View Source
• [3] BindingDB BDBM50193396. IC₅₀ = 19 nM, HMG-CoA reductase (rat). View Source
• [4] BindingDB ChEMBL_80637. 3-Hydroxy-3-phenylpropanoic acid: no significant HMG-CoA reductase inhibition. View Source
• [5] Dilber, S. et al. (2011) Molecules, 16(8), pp. 6966–6980. PMC6264771. View Source
• [6] Dilber, S. et al. 'Docking studies of 3-hydroxy-3-arylpropionic acids as potentially selective COX-2 inhibitors', ICOSECS 8. View Source
• [7] Dilber, S. et al. 'Determination of ionization constants (pKa) of β-hydroxy-β-arylalkanoic acids using HPLC'. View Source
• [8] PMC2971117, Fig. 1: Crystal structure of 3-hydroxy-3-(p-tolyl)propanoic acid derivative. View Source
• [9] Molaid. (R)-3-hydroxy-3-(4'-methylphenyl)propanoic acid – Calculated LogP: 1.5. View Source